Cas no 1256633-19-8 (Ethyl 3-(methylsulfonyl)picolinate)

• Product Name: Ethyl 3-(methylsulfonyl)picolinate
• CAS No: 1256633-19-8
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD18071045
• CID: 1040330
• PubChem ID: 70700708
• Update Time: 2025-05-24

Ethyl 3-(methylsulfonyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(methylsulfonyl)picolinate
• Ethyl 3-(methylsulfonyl)picolite
• Ethyl 3-(Methylsulfonyl)pyridine-2-carboxylate
• ethyl 3-methylsulfonylpyridine-2-carboxylate
• AK-83628
• ANW-66149
• CTK8C1274
• KB-252852
• CS-0443321
• A890055
• 1256633-19-8
• AC3415
• AKOS016004777
• SY011961
• Z1509539953
• Ethyl 3-(methanesulfonyl)pyridine-2-carboxylate
• MFCD18071045
• ETHYL 3-METHANESULFONYLPYRIDINE-2-CARBOXYLATE
• DTXSID00743506
• DB-062390
• Ethyl3-(methylsulfonyl)picolinate

• MDL： MFCD18071045
• Inchi： 1S/C9H11NO4S/c1-3-14-9(11)8-7(15(2,12)13)5-4-6-10-8/h4-6H,3H2,1-2H3
• InChI Key： GJBWSTRRDZCDKZ-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CN=C1C(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.71000
• LogP: 1.74260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-(methylsulfonyl)picolinate

Ethyl 3-(methylsulfonyl)picolinate (CAS No. 1256633-19-8): A Comprehensive Overview

Ethyl 3-(methylsulfonyl)picolinate, identified by its CAS number 1256633-19-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various therapeutic areas. The introduction will delve into the chemical structure, synthesis, biological activities, and recent research advancements associated with this molecule.

The molecular structure of Ethyl 3-(methylsulfonyl)picolinate consists of a picolinic acid backbone substituted with a methylsulfonyl group at the 3-position, esterified at the carboxyl terminus. This configuration imparts distinct physicochemical properties, including solubility and metabolic stability, which are critical factors in drug design and development. The presence of the methylsulfonyl moiety suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated in therapeutic interventions.

The synthesis of Ethyl 3-(methylsulfonyl)picolinate involves a multi-step process that typically begins with the functionalization of picolinic acid. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring suitability for further pharmacological investigation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to introduce the methylsulfonyl group efficiently. These synthetic strategies highlight the compound's accessibility for large-scale production and structural modifications.

Biological activity studies have revealed that Ethyl 3-(methylsulfonyl)picolinate exhibits promising properties in several pharmacological contexts. Research indicates that this compound may possess anti-inflammatory, antioxidant, and neuroprotective effects. The methylsulfonyl group is known to enhance binding affinity to certain biological targets, making it a valuable scaffold for drug discovery. Preclinical studies have demonstrated its potential in modulating pathways associated with chronic diseases, including neurodegenerative disorders and inflammatory conditions.

Recent advancements in computational chemistry have further elucidated the mechanism of action of Ethyl 3-(methylsulfonyl)picolinate. Molecular docking simulations have identified potential interactions with key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are pivotal in inflammatory responses. These findings align with experimental data suggesting its anti-inflammatory efficacy. Additionally, structural biology approaches have provided insights into how the compound interacts with biological membranes, influencing its pharmacokinetic profile.

The therapeutic potential of Ethyl 3-(methylsulfonyl)picolinate has also been explored in the context of cancer research. Studies have shown that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The methylsulfonyl group's ability to interact with thiols in protein structures may contribute to this effect. Furthermore, its ability to cross the blood-brain barrier has opened avenues for treating central nervous system tumors, showcasing its versatility in oncological applications.

In conclusion, Ethyl 3-(methylsulfonyl)picolinate (CAS No. 1256633-19-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable candidate for further therapeutic development. Ongoing research continues to uncover new mechanisms and applications, reinforcing its importance in addressing various health challenges.